Cas no 941946-50-5 (2-{5-methoxy-1,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N-methylacetamide)

• Product Name: 2-{5-methoxy-1,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N-methylacetamide
• CAS No: 941946-50-5
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 6052857
• PubChem ID: 18567204
• Update Time: 2025-07-09

2-{5-methoxy-1,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-methoxy-1,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N-methylacetamide
• Pyrido[2,3-d]pyrimidine-3(2H)-acetamide, 1,4-dihydro-5-methoxy-N,1,6-trimethyl-2,4-dioxo-
• 941946-50-5
• F2094-0098
• 2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,4-dihydropyrido[2,3-d]pyrimidin-3(2H)-yl)-N-methylacetamide
• 2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide
• AKOS024626721
• 2-(5-methoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-methylacetamide

• Inchi： 1S/C13H16N4O4/c1-7-5-15-11-9(10(7)21-4)12(19)17(6-8(18)14-2)13(20)16(11)3/h5H,6H2,1-4H3,(H,14,18)
• InChI Key： VLGGTIJOFIDBMB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC)=O)C(=O)C2=C(OC)C(C)=CN=C2N1C

Computed Properties

• Exact Mass: 292.11715500g/mol
• Monoisotopic Mass: 292.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• pka: 14.62±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2-{5-methoxy-1,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N-methylacetamide

Recent Advances in the Study of 2-{5-methoxy-1,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N-methylacetamide (CAS: 941946-50-5)

The compound 2-{5-methoxy-1,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N-methylacetamide (CAS: 941946-50-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridopyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific enzymes involved in inflammatory and proliferative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 941946-50-5 exhibits high affinity for certain kinase targets, making it a candidate for the treatment of cancers and autoimmune disorders. The study utilized X-ray crystallography and molecular docking simulations to reveal the precise binding interactions between the compound and its target proteins.

Further investigations into the pharmacokinetic profile of 941946-50-5 have highlighted its favorable bioavailability and metabolic stability. A recent preclinical trial reported in Bioorganic & Medicinal Chemistry Letters (2024) showed that the compound maintains therapeutic plasma concentrations for extended periods, with minimal off-target effects. These properties suggest that 941946-50-5 could be a viable candidate for further clinical development.

In addition to its therapeutic potential, researchers have also explored the synthetic pathways for 941946-50-5. A 2024 paper in Organic Process Research & Development detailed an optimized synthesis route that improves yield and purity while reducing production costs. This advancement is critical for scaling up production to meet potential clinical and commercial demands.

Despite these promising developments, challenges remain in the clinical translation of 941946-50-5. Current research is addressing issues such as formulation stability and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into human trials.

In conclusion, the latest research on 2-{5-methoxy-1,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}-N-methylacetamide (941946-50-5) underscores its potential as a novel therapeutic agent. Continued investigation into its biological effects and optimization of its pharmacological properties will be essential for realizing its full clinical potential.